Kushenol X
Kushenol X
Brand Name:
Vulcanchem
CAS No.:
254886-77-6
VCID:
VC0114002
InChI:
InChI=1S/C25H28O7/c1-12(2)5-6-14(13(3)4)9-17-19(28)11-20(29)21-22(30)23(31)25(32-24(17)21)16-8-7-15(26)10-18(16)27/h5,7-8,10-11,14,23,25-29,31H,3,6,9H2,1-2,4H3/t14?,23-,25+/m0/s1
SMILES:
CC(=CCC(CC1=C2C(=C(C=C1O)O)C(=O)C(C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C
Molecular Formula:
C25H28O7
Molecular Weight:
440.5 g/mol
Kushenol X
CAS No.: 254886-77-6
Reference Standards
VCID: VC0114002
Molecular Formula: C25H28O7
Molecular Weight: 440.5 g/mol
| CAS No. | 254886-77-6 |
|---|---|
| Product Name | Kushenol X |
| Molecular Formula | C25H28O7 |
| Molecular Weight | 440.5 g/mol |
| IUPAC Name | (2R,3R)-2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-8-(5-methyl-2-prop-1-en-2-ylhex-4-enyl)-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C25H28O7/c1-12(2)5-6-14(13(3)4)9-17-19(28)11-20(29)21-22(30)23(31)25(32-24(17)21)16-8-7-15(26)10-18(16)27/h5,7-8,10-11,14,23,25-29,31H,3,6,9H2,1-2,4H3/t14?,23-,25+/m0/s1 |
| Standard InChIKey | ZJRPDIPXWGIHRB-SBCNVUAESA-N |
| Isomeric SMILES | CC(=CCC(CC1=C2C(=C(C=C1O)O)C(=O)[C@@H]([C@H](O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
| SMILES | CC(=CCC(CC1=C2C(=C(C=C1O)O)C(=O)C(C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
| Canonical SMILES | CC(=CCC(CC1=C2C(=C(C=C1O)O)C(=O)C(C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
| Appearance | Powder |
| PubChem Compound | 10599228 |
| Last Modified | Nov 11 2021 |
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